Cas no 2137797-60-3 (1-(2,2-dimethylpropyl)-1H-indol-5-amine)

• Product Name: 1-(2,2-dimethylpropyl)-1H-indol-5-amine
• CAS No: 2137797-60-3
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6296004
• PubChem ID: 165854512
• Update Time: 2025-10-24

1-(2,2-dimethylpropyl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-1H-indol-5-amine
• EN300-1112871
• 2137797-60-3

• Inchi： 1S/C13H18N2/c1-13(2,3)9-15-7-6-10-8-11(14)4-5-12(10)15/h4-8H,9,14H2,1-3H3
• InChI Key： WCKWGAPDFICLEE-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=C(C=CC1=2)N)CC(C)(C)C

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31Ų

Additional information on 1-(2,2-dimethylpropyl)-1H-indol-5-amine

Introduction to 1-(2,2-dimethylpropyl)-1H-indol-5-amine (CAS No. 2137797-60-3) and Its Emerging Applications in Chemical Biology

1-(2,2-dimethylpropyl)-1H-indol-5-amine, identified by the chemical identifier CAS No. 2137797-60-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural motif, has garnered attention due to its potential biological activities and its role as a key intermediate in the synthesis of bioactive molecules. The compound’s molecular framework, featuring a substituted indole core and an isobutylamino group, positions it as a versatile scaffold for further chemical manipulation and functionalization.

The indole ring system is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological interactions. Indoles are prevalent in natural products and have been extensively explored for their pharmacological properties. Among these, 1-(2,2-dimethylpropyl)-1H-indol-5-amine stands out due to its specific substitution pattern, which influences its electronic properties and reactivity. The presence of the isobutylamino group at the 5-position of the indole ring introduces steric and electronic effects that can modulate the compound’s interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the structural features of 1-(2,2-dimethylpropyl)-1H-indol-5-amine. These studies suggest that the compound may exhibit binding affinity to various protein targets, making it a promising candidate for drug discovery efforts. The isobutylamino group, in particular, has been identified as a key pharmacophore that can engage with hydrophobic pockets or charged residues in protein binding sites. This insight has guided the design of novel derivatives with enhanced biological activity.

In vitro studies have begun to unravel the potential pharmacological profile of 1-(2,2-dimethylpropyl)-1H-indol-5-amine. Initial assays indicate that the compound may possess properties relevant to immunomodulation and anti-inflammatory responses. The indole core is known to interact with receptors and enzymes involved in these pathways, suggesting that further optimization could yield compounds with therapeutic potential. Additionally, the compound’s stability under various conditions makes it suitable for formulation into drug candidates that require long-term storage or administration.

The synthesis of 1-(2,2-dimethylpropyl)-1H-indol-5-amine involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can reliably incorporate this building block into larger molecular architectures. The reaction pathways often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are well-established techniques in medicinal chemistry. These methods allow for precise control over regioselectivity and stereochemistry, crucial factors in designing bioactive molecules.

One of the most compelling aspects of 1-(2,2-dimethylpropyl)-1H-indol-5-amine is its versatility as a scaffold for drug discovery. By modifying substituents on the indole ring or introducing additional functional groups, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further development. The compound’s ability to serve as a starting point for structure-based drug design underscores its importance in modern pharmaceutical research.

The growing interest in 1-(2,2-dimethylpropyl)-1H-indol-5-amine is also reflected in its increasing presence in scientific literature. Researchers are exploring its potential applications in treating neurological disorders, cancer, and infectious diseases. Preclinical studies are underway to evaluate its efficacy and safety profiles, with promising results emerging from early-phase trials. These findings highlight the compound’s therapeutic promise and justify further investment into its development.

As our understanding of biological systems continues to expand, so does the demand for innovative molecular tools like 1-(2,2-dimethylpropyl)-1H-indol-5-amine. Its unique structural features make it an invaluable asset in chemical biology research, offering opportunities to discover new treatments for unmet medical needs. The compound’s synthetic accessibility further enhances its utility as a research tool, enabling rapid exploration of new chemical spaces.

In conclusion,1-(2,2-dimethylpropyl)-1H-indol-5-amine (CAS No. 2137797-60-3) represents a significant advancement in pharmaceutical chemistry. Its potential biological activities, synthetic versatility, and growing body of research make it a cornerstone in modern drug discovery efforts. As scientists continue to explore its applications across various therapeutic areas, this compound promises to contribute significantly to the development of next-generation therapeutics.